Cas no 61658-00-2 (Dodecanoyl chloride, 12-bromo-)

• Product Name: Dodecanoyl chloride, 12-bromo-
• CAS No: 61658-00-2
• MF: C₁₂H₂₂BrClO
• MW: 297.659482479095
• CID: 471112
• PubChem ID: 12307006
• Update Time: 2025-04-19

Dodecanoyl chloride, 12-bromo- Chemical and Physical Properties

Names and Identifiers

• Dodecanoyl chloride, 12-bromo-
• 12-bromododecanoyl chloride
• SCHEMBL306578
• DTXSID90486819
• 12-bromo-dodecanoyl chloride
• 61658-00-2
• AAZZRSZIFFFEEE-UHFFFAOYSA-N

• Inchi： 1S/C12H22BrClO/c13-11-9-7-5-3-1-2-4-6-8-10-12(14)15/h1-11H2
• InChI Key： AAZZRSZIFFFEEE-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCC(=O)Cl

Computed Properties

• Exact Mass: 296.05436
• Monoisotopic Mass: 296.05426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07